Cas no 238401-54-2 ((-)-4'-Fluorotartranilic Acid)

• Product Name: (-)-4'-Fluorotartranilic Acid
• CAS No: 238401-54-2
• MF: C₁₀H₁₀FNO₅
• MW: 243.188506603241
• CID: 245511
• PubChem ID: 7018175
• Update Time: 2025-09-27

(-)-4'-Fluorotartranilic Acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-[(4-fluorophenyl)amino]-2,3-dihydroxy-4-oxo-, (2S,3S)-
• (-)-4'-Fluorotartranilic acid
• 4-(4-fluoroanilino)-2,3-dihydroxy-4-oxobutanoic acid
• (2S,3S)-4-((4-Fluorophenyl)amino)-2,3-dihydroxy-4-oxobutanoicacid
• AKOS027383832
• (2S,3S)-4-(4-fluoroanilino)-2,3-dihydroxy-4-oxobutanoic acid
• (-)-4'-fluorotartanilic acid, AldrichCPR
• (-)-4-Fluorotartranilic acid
• (2S,3S)-4-(4-fluorophenylamino)-2,3-dihydroxy-4-oxobutanoic acid
• (+)-4'-Fluorotaranilic acid
• 238401-54-2
• (2S,3S)-4-((4-Fluorophenyl)amino)-2,3-dihydroxy-4-oxobutanoic acid
• MFCD00070633
• CS-0449892
• (-)-4'-Fluorotartranilic Acid

• MDL： MFCD00070633
• Inchi： 1S/C10H10FNO5/c11-5-1-3-6(4-2-5)12-9(15)7(13)8(14)10(16)17/h1-4,7-8,13-14H,(H,12,15)(H,16,17)/t7-,8-/m0/s1
• InChI Key： GEDAGSYSBWTSHH-YUMQZZPRSA-N
• SMILES： FC1C=CC(=CC=1)NC([C@H]([C@@H](C(=O)O)O)O)=O

Computed Properties

• Exact Mass: 243.05400
• Monoisotopic Mass: 243.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107A^2
• XLogP3: 0.1

Experimental Properties

• Density: 1.619g/cm3
• Melting Point: 192-193°C (dec.)
• Boiling Point: 585.1ºC at 760mmHg
• Flash Point: 307.6ºC
• Refractive Index: 1.643
• PSA: 106.86000
• LogP: -0.35640

(-)-4'-Fluorotartranilic Acid Security Information

• HazardClass：IRRITANT

Additional information on (-)-4'-Fluorotartranilic Acid

Recent Advances in the Study of (-)-4'-Fluorotartranilic Acid (CAS: 238401-54-2) and Its Applications in Chemical Biology and Medicine

(-)-4'-Fluorotartranilic Acid (CAS: 238401-54-2) has emerged as a compound of significant interest in the fields of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile building block for the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and chiral auxiliaries. This research brief aims to summarize the latest findings regarding its synthesis, biological activity, and applications in drug discovery.

A key focus of recent research has been the optimization of synthetic routes for (-)-4'-Fluorotartranilic Acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved asymmetric synthesis method that yields the compound with high enantiomeric purity (>99% ee). The method utilizes a catalytic enantioselective fluorination step, which significantly enhances the efficiency of the overall synthesis. This advancement is critical for scaling up production and ensuring consistent quality for pharmacological studies.

In terms of biological activity, (-)-4'-Fluorotartranilic Acid has shown promising results as a selective inhibitor of certain amino acid decarboxylases. Research conducted at the University of Cambridge (2024) revealed that derivatives of this compound exhibit potent inhibitory effects against glutamate decarboxylase (GAD), an enzyme implicated in neurological disorders such as epilepsy and Parkinson's disease. The study employed X-ray crystallography to elucidate the binding mode of (-)-4'-Fluorotartranilic Acid derivatives within the active site of GAD, providing valuable insights for structure-based drug design.

Another significant application of (-)-4'-Fluorotartranilic Acid lies in its use as a chiral auxiliary in asymmetric synthesis. A recent publication in Organic Letters (2024) described its successful application in the synthesis of β-amino acids with excellent diastereoselectivity. The fluorine substituent at the 4' position was found to play a crucial role in controlling the stereochemical outcome of the reactions, making this compound particularly valuable for the preparation of enantiomerically pure pharmaceuticals.

From a medicinal chemistry perspective, the pharmacokinetic properties of (-)-4'-Fluorotartranilic Acid derivatives have been investigated in several preclinical studies. A 2023 study in the European Journal of Pharmaceutical Sciences reported favorable absorption and distribution characteristics for several lead compounds, with moderate plasma protein binding and good blood-brain barrier penetration. These properties make the compound class particularly interesting for central nervous system-targeted therapies.

Looking forward, the unique structural features and demonstrated biological activities of (-)-4'-Fluorotartranilic Acid position it as a promising scaffold for further drug discovery efforts. Current research directions include the development of prodrug strategies to improve oral bioavailability and the exploration of its potential in targeting other enzyme families beyond amino acid decarboxylases. The compound's CAS number (238401-54-2) has become increasingly prominent in patent applications, indicating growing commercial interest in its pharmaceutical applications.